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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
Benzyl 2-bromoethyl ether (CAS RN: 1462-37-9). Adherence to these procedures is critical
for ensuring laboratory safety and proper chemical management.

Chemical Properties and Hazards

Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid with a characteristic aromatic
odor.[1] It is classified as a hazardous substance with the following primary concerns:

» Health Hazards: Harmful if swallowed, causes skin irritation, and serious eye irritation.[2]

May also cause respiratory irritation.[2] The toxicological properties have not been fully
investigated.[2]

» Reactivity: As a reactive organic compound containing bromine, it can participate in
nucleophilic substitution reactions.[1] It is incompatible with strong oxidizing agents.[2]
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Property Value

CAS Number 1462-37-9

Molecular Formula CoH11BrO

Molecular Weight 215.09 g/mol

Appearance Colorless to pale yellow liquid[1]
Boiling Point 254 °CJ[3]

Flash Point 113 °C (235 °F)[3]

Density 1.36 g/mL at 25 °C[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Benzyl 2-bromoethyl ether. The
following table summarizes the required equipment.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/cas/1462-37-9/
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
http://www.aspirasci.com/benzyl-2-bromoethyl-ether-97
https://www.benchchem.com/product/b032766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications and Rationale

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles must be worn at all
times. A face shield is required
when handling larger
gquantities or when there is a

significant splash risk.[4]

Hands

Chemical-Resistant Gloves

Viton® or Butyl rubber gloves
are highly recommended for
handling halogenated organic
compounds.[5][6] If these are
not available, heavy-duty
Nitrile or Neoprene gloves may
be used for splash protection,
but should be replaced
immediately upon
contamination.[7] Always
inspect gloves for integrity

before use.

Body

Flame-Resistant Laboratory
Coat

Alab coat that is flame-
resistant and fully buttoned is

required.

Respiratory

Respirator (if necessary)

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of vapors.[8] If
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate
organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the essential steps for safely handling Benzyl 2-bromoethyl ether in a

laboratory setting.
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1. Preparation and Precautionary Measures:

e Ensure a certified chemical fume hood is operational.

» Verify that a safety shower and eyewash station are readily accessible.

» Don all required personal protective equipment as detailed above.

o Have appropriate spill cleanup materials (e.g., absorbent pads, vermiculite) available.
2. Handling the Chemical:

e Conduct all manipulations of Benzyl 2-bromoethyl ether within the chemical fume hood.
o Use glassware that is free from cracks or defects.

* When transferring the liquid, do so slowly and carefully to avoid splashing.

o Keep containers of Benzyl 2-bromoethyl ether tightly closed when not in use.

3. In Case of a Spill:

o Evacuate the immediate area and alert colleagues.

« If the spill is small and you are trained to handle it, contain the spill with an inert absorbent
material.

e Do not use combustible materials like paper towels to absorb the spill.
o Collect the absorbed material into a designated hazardous waste container.

o For large spills, evacuate the laboratory and contact the appropriate emergency response
team.

Disposal Plan

Proper disposal of Benzyl 2-bromoethyl ether and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Segregation: All waste containing Benzyl 2-bromoethyl ether must be collected in a
dedicated, clearly labeled hazardous waste container for halogenated organic waste.

o Waste Containers: Use chemically resistant containers with secure lids.

o Contaminated Materials: All disposable items that have come into contact with Benzyl 2-
bromoethyl ether, such as gloves, absorbent pads, and pipette tips, must be disposed of in
the same halogenated organic waste container.

» Disposal Procedure: Do not pour Benzyl 2-bromoethyl ether down the drain.[2] All waste
must be disposed of through a licensed professional waste disposal service.[4]

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations when working with Benzyl 2-
bromoethyl ether, emphasizing the integration of safety measures at each step.
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Caption: Workflow for Safe Handling of Benzyl 2-bromoethyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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